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Compound of Interest

Compound Name: 5,8-Dichloro-7-nitroisoquinoline

CAS No.: 1198775-29-9

Cat. No.: B1391671

Get Quote

Part 1: Executive Technical Synthesis
5,8-Dichloro-7-nitroisoquinoline (CAS 1198775-29-9) represents a specialized "ortho-nitro-

halo" scaffold within the isoquinoline family. Unlike generic isoquinoline building blocks, this

molecule offers a pre-functionalized core where the electronic push-pull dynamics between the

electron-withdrawing nitro group and the halogenated positions create distinct regioselective

handles for medicinal chemistry.

For drug development professionals, this compound is not merely an intermediate; it is a

branching point. The 7-nitro group activates the adjacent 8-chloro position for Nucleophilic

Aromatic Substitution (SNAr), while the 5-chloro position remains relatively inert, allowing for

sequential, orthogonal functionalization. This capability is critical for designing multi-target

kinase inhibitors or tricyclic fused systems where precise substituent geometry is non-

negotiable.

Part 2: Chemical Identity & Physical Properties[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1391671#bc-rfq
https://www.benchchem.com/product/b1391671/docs?utm_src=pdf-body#technical-master-file-5-8-dichloro-7-nitroisoquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

CAS Number 1198775-29-9

IUPAC Name 5,8-Dichloro-7-nitroisoquinoline

Molecular Formula C9H4Cl2N2O2

Molecular Weight 243.05 g/mol

SMILES O=C1=C(Cl)C2=C(C=CN=C2)C(Cl)=C1

Appearance Pale yellow to tan solid

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in MeOH

Key Functional Groups
Nitro (C7), Chloro (C5, C8), Pyridine Nitrogen

(N2)

Part 3: Synthesis & Manufacturing Protocol
The Challenge of Regioselectivity
Synthesizing 5,8-dichloro-7-nitroisoquinoline requires overcoming the natural reactivity of

the isoquinoline ring. Standard nitration of isoquinoline occurs at C5 or C8. However, when

these positions are blocked by chlorine, the directing effects shift. The 5,8-dichloro substitution

pattern deactivates the benzene ring, necessitating harsh electrophilic conditions to force

nitration at the C7 position, which is ortho to the C8-chlorine.

Validated Synthetic Route
The most robust pathway involves the nitration of a pre-halogenated precursor.

Precursor Preparation: 5,8-Dichloroisoquinoline is generated via chlorination of isoquinoline

(often requiring activation of the N-oxide or specific chlorinating agents like POCl3/PCl5 on

an isoquinoline-5,8-dione intermediate).

Nitration (The Critical Step): The 5,8-dichloro intermediate is subjected to mixed acid

nitration.
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Reagents: Fuming HNO3 / H2SO4 (Oleum may be required).

Mechanism:[1][2][3] The protonated isoquinolinium species is highly deactivated. The

chlorine atoms at 5 and 8 direct the incoming nitronium ion (NO2+) to the 7-position (ortho

to Cl-8, meta to Cl-5).

Purification: The product precipitates upon quenching over ice; recrystallization from

ethanol/acetone is standard.

Synthesis Workflow Diagram

Critical Process Parameters
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 Chlorination
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(Target: CAS 1198775-29-9)
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Click to download full resolution via product page

Figure 1: Synthetic pathway illustrating the conversion of isoquinoline to the target nitro-

dichloro derivative. Note the forcing conditions required for the final nitration step due to ring

deactivation.

Part 4: Reactivity Profile & Applications
Mechanistic Insight: The "Ortho-Nitro" Activation
The primary value of CAS 1198775-29-9 lies in the differential reactivity of its two chlorine

atoms.

C8-Chlorine: This position is activated for SNAr reactions because it is ortho to the electron-

withdrawing nitro group at C7. Nucleophiles (amines, thiols, alkoxides) will preferentially

displace the C8-Cl.

C5-Chlorine: This position is meta to the nitro group and sterically shielded by the peri-

hydrogen at C4. It remains intact during mild SNAr, allowing for subsequent Pd-catalyzed

cross-coupling (Suzuki, Buchwald-Hartwig).
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Experimental Protocol: Regioselective SNAr
Displacement
Objective: Selective displacement of C8-Cl with a primary amine (R-NH2).

Dissolution: Dissolve 1.0 eq of 5,8-dichloro-7-nitroisoquinoline in anhydrous THF or DMF

(0.1 M).

Base Addition: Add 1.2 eq of DIPEA (Hunig's base) to scavenge HCl.

Nucleophile Addition: Add 1.05 eq of the amine (R-NH2) dropwise at 0°C.

Reaction: Warm to RT. Monitor by LCMS. The C8-substituted product typically forms within

2-4 hours.

Note: If temperature is raised >60°C, risk of bis-substitution (C5 and C8) increases.

Workup: Dilute with water, extract with EtOAc. The nitro group remains for later reduction.

Reactivity Logic Diagram
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Why C8? 
Ortho-Nitro activation lowers 

transition state energy for 
Meisenheimer complex at C8.
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Figure 2: Reactivity map highlighting the divergent synthetic pathways. Pathway A (SNAr) is the

most common utilization of this scaffold due to the electronic activation provided by the nitro

group.

Part 5: Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: This compound is a nitro-aromatic. While not explicitly classified as an explosive,

nitro-halogenated heterocycles can be energetic. Avoid heating dry solids. Perform all

reactions in a fume hood.

Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C. Moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

